Cas no 1353946-00-5 ([(2-Iodo-benzyl)-isopropyl-amino]-acetic acid)

• Product Name: [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid
• CAS No: 1353946-00-5
• MF: C₁₂H₁₆INO₂
• MW: 333.165415763855
• CID: 2159452
• Update Time: 2025-10-31

[(2-Iodo-benzyl)-isopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid
• 2-((2-Iodobenzyl)(isopropyl)amino)acetic acid
• AM92229
• [(2-iodobenzyl)isopropylamino]acetic acid

• Inchi： 1S/C12H16INO2/c1-9(2)14(8-12(15)16)7-10-5-3-4-6-11(10)13/h3-6,9H,7-8H2,1-2H3,(H,15,16)
• InChI Key： WHXWJIOENZMIGU-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CN(CC(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Topological Polar Surface Area: 40.5

Additional information on [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid

Introduction to [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid (CAS No. 1353946-00-5)

[(2-Iodo-benzyl)-isopropyl-amino]-acetic acid (CAS No. 1353946-00-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Iodobenzyl-isopropylaminoacetic acid, has garnered attention due to its unique structural features and potential therapeutic properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid is characterized by an iodo-substituted benzene ring linked to an isopropylamino group through a benzyl moiety, with an additional carboxylic acid functional group. This combination of functional groups imparts the molecule with distinct chemical and biological properties. The iodo-substituent, in particular, plays a crucial role in modulating the compound's reactivity and biological activity.

The synthesis of [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-iodobenzyl bromide with isopropylamine, followed by the introduction of the carboxylic acid group via a suitable synthetic protocol. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the preparation of this compound, contributing to its increased availability for research purposes.

In terms of biological activity, [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid has shown promising results in several areas. Studies have demonstrated its potential as a modulator of various biological processes, including neurotransmission and cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to interact with specific receptors involved in neurological disorders, suggesting its potential as a lead molecule for drug development.

Moreover, the presence of the iodo-substituent in [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid has been shown to enhance its pharmacological properties. Iodine atoms are known to influence the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and therapeutic efficacy. This characteristic makes the compound an attractive candidate for further optimization and clinical evaluation.

Recent studies have also explored the use of [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid as a tool for probing cellular mechanisms and disease models. For example, researchers at the University of California have utilized this compound to investigate its effects on ion channels and receptor-mediated signaling pathways in neuronal cells. The findings from these studies have provided valuable insights into the molecular mechanisms underlying various neurological conditions.

In addition to its potential therapeutic applications, [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid has been used as a building block in the synthesis of more complex molecules with diverse biological activities. Its structural versatility allows for easy modification and functionalization, making it a valuable intermediate in organic synthesis. This property has led to its widespread use in academic and industrial laboratories for the development of novel compounds with targeted biological effects.

The safety profile of [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid is another important aspect that has been extensively studied. Toxicological evaluations have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further preclinical and clinical investigations. However, as with any chemical substance, appropriate handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, [(2-Iodo-benzyl)-isopropyl-amino]-acetic acid (CAS No. 1353946-00-5) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new applications and optimize its properties, contributing to advancements in drug discovery and therapeutic interventions.